Cas no 10236-14-3 (Triethyl 4-phosphonocrotonate)

• Product Name: Triethyl 4-phosphonocrotonate
• CAS No: 10236-14-3
• MF: C₁₀H₁₉O₅P
• MW: 250.228624582291
• MDL: MFCD00009192
• CID: 86357
• PubChem ID: 5365783
• Update Time: 2024-11-04

Triethyl 4-phosphonocrotonate Chemical and Physical Properties

Names and Identifiers

• Triethyl 4-phosphonocrotonate
• 4-Phosphonocrotonic acid triethyl ester~Triethyl trans-4-phosphono-2-butenoate
• 4-PHOSPHONOCROTONIC ACID TRIETHYL ESTER
• triethyl 4-phosphocrotonate
• TRIETHYL 4-PHOSPHONO-2-BUTENOATE
• triethyl 4-phosphonocrotonate,cis + trans
• Triethyl 4-phosphonocrotonate,cis + trans,tech.
• triethyl 4-phosphonocrotonate,mixture of isomers
• Triethyl 4-phosphonocrotonate,predominantly trans
• triethyl phosphonocrotonate
• triethyl trans-4-phosphono-2-butenoate
• 4-(Diethoxyphosphinyl)-2-butenoic acid ethyl ester
• 10236-14-3
• NSC100748
• 2-Butenoic acid, 4-(diethoxyphosphinyl)-, ethyl ester
• (E)-Ethyl 4-(diethoxyphosphoryl)but-2-enoate
• Ethyl (2E)-4-(diethoxyphosphoryl)-2-butenoate #
• AKOS015907698
• ethyl 4-diethylphosphonocrotonate
• Ethyl 4-(diethylphosphono)crotonate
• trans-Ethyl-4-(diethylphosphono)crotonate
• diethyl 3-ethoxycarbonyl-2-propenylphos-phonate
• NSC-100748
• ethyl (2E)-4-(diethoxyphosphoryl)but-2-enoate
• CS-0132407
• (E)-Ethyl4-(diethoxyphosphoryl)but-2-enoate
• 2-Butenoic acid,4-(diethoxyphosphinyl)-,ethyl ester
• 42516-28-9
• ethyl 4-(diethyl phosphono)but-2-enoate
• ethyl 4-(diethoxyphosphoryl)but-2-enoate
• MFCD00009192
• GS-6352
• TRIETHYL 4-PHOSPHONOCROTONATEDISC 6/01
• CS-0356393
• EN300-198195
• H10406
• diethyl (E)-3-ethoxycarbonyl-2-propenylphosphonate
• A896819
• SCHEMBL687973
• Triethyl 4-phosphonocrotonate, cis + trans
• EN300-6734692
• ethyl (2E)-4-(diethyl phosphono)but-2-enoate
• Ethyl (E)-4-(diethoxyphosphoryl)but-2-enoate
• Triethyl .gamma.-phosphonocrotonate
• ethyl (E)-4-diethoxyphosphorylbut-2-enoate
• 2-Butenoic acid, 2-(diethoxyphosphinyl)-, ethyl ester
• J-000677

• MDL： MFCD00009192
• Inchi： 1S/C10H19O5P/c1-4-13-10(11)8-7-9-16(12,14-5-2)15-6-3/h7-8H,4-6,9H2,1-3H3/b8-7+
• InChI Key： LXLODBXSCRTXFG-BQYQJAHWSA-N
• SMILES： P(C/C=C/C(=O)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.09700
• Monoisotopic Mass: 250.09701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 61.8

Experimental Properties

• Color/Form: Not available
• Density: 1.128 g/mL at 25 °C(lit.)
• Boiling Point: 135 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.455(lit.)
• PSA: 71.64000
• LogP: 2.37180
• Solubility: Not available

Triethyl 4-phosphonocrotonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S24/25